3-Indol-1-yl-pyridine-2-carbonitrile

• Molecular Formula: C14H9N3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 3-indol-1-ylpyridine-2-carbonitrile
• InChI: InChI=1S/C14H9N3/c15-10-12-14(6-3-8-16-12)17-9-7-11-4-1-2-5-13(11)17/h1-9H
• InChI Key: KBMRROUSFWYEFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN2C3=C(N=CC=C3)C#N

Description

3-Indol-1-yl-pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C14H9N3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 3-bromo-2-cyanopyridine (Sakamoto, T. et al., Chem. Pharm. Bull. 1985, 33(2), 565-571) (340 mg, 1.86 mmol) and indole (436 mg, 3.72 mmol) in toluene (15 mL) was added Cs2CO3 (737 mg, 2.26 mmol), 4,5-bis(diphenylphosphino)-9,9-dimethylxanthene (83 mg, 0.143 mmol) and Pd2(dba)3 (42 mg, 0.046 mmol) and the reaction stirred at 110° C. for 2.5 d. The mixture was concentrated and purified by column chromatography on silica gel (EtOAc/Hexanes, 2:1) to give 3-indol-1-yl-pyridine-2-carbonitrile (362 mg, 89%) as a beige solid.

Synthesis routes and methods II

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